N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide

• IUPAC Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide
• InChI: InChI=1S/C23H18N2O2S/c1-16-7-9-17(10-8-16)21-15-28-23(24-21)25-22(26)18-11-13-20(14-12-18)27-19-5-3-2-4-6-19/h2-15H,1H3,(H,24,25,26)
• InChI Key: RMGCYGATRNBNGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C23H18N2O2S
• Molecular Weight: 386.5 g/mol

Description

“N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide” is a complex organic compound. Based on its structure, it contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their diverse pharmacological effects.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been synthesized and studied for their pharmacological activities.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Application : Researchers use this compound as a raw material and intermediate in the synthesis of potential drugs. .

Continuous Flow Synthesis

• Application : By selectively acylating readily available 4-methylbenzene-1,3-diamine with benzoic anhydride, researchers achieved a yield of 85.7% within just 10 minutes. .

Thiazole Derivatives with Optical Properties

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Antimicrobial and Antifungal Agents

• Application : Researchers investigate compound 1’s efficacy against bacterial and fungal pathogens. .

Enzyme Inhibition Studies

• Application : Researchers evaluate compound 1’s inhibitory effects on enzymes such as monoamine oxidases (MAOs), acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and β-secretase (BACE-1). .

Materials Science and Organic Electronics

• Application : Researchers explore compound 1’s use in organic semiconductors, light-emitting diodes (LEDs), and field-effect transistors (FETs). .

Future Directions

The development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer is a current research focus. This compound, with its thiazole nucleus, could potentially be part of this research direction.